4-Fluoro-3-[(imidazo[1,2-a]pyrazine-3-carbonyl)-amino]benzoic acid methyl ester

• IUPAC Name: methyl 4-fluoro-3-(imidazo[1,2-a]pyrazine-3-carbonylamino)benzoate
• InChI: InChI=1S/C15H11FN4O3/c1-23-15(22)9-2-3-10(16)11(6-9)19-14(21)12-7-18-13-8-17-4-5-20(12)13/h2-8H,1H3,(H,19,21)
• InChI Key: ZASYUXCJNRCMNT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)F)NC(=O)C2=CN=C3N2C=CN=C3
• Molecular Formula: C15H11FN4O3
• Molecular Weight: 314.27 g/mol

Description

The compound “4-Fluoro-3-[(imidazo[1,2-a]pyrazine-3-carbonyl)-amino]benzoic acid methyl ester” is a derivative of imidazo[1,2-a]pyrazine. Imidazo[1,2-a]pyrazine is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. It is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyrazine derivatives involves various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines has been developed, which involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation.

Chemical Reactions Analysis

Imidazo[1,2-a]pyrazine acts as a versatile scaffold in organic synthesis and drug development. It shows reactivity and multifarious biological activity. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyrazine derivatives.

Scientific Research Applications

Synthesis of Fluorinated Heterocyclic Compounds

Research has demonstrated the use of fluorinated compounds for the efficacious synthesis of fluorine-bearing heterocyclic compounds, including pyrazolones, pyrimidines, coumarines, and benzothiopyranones. These compounds are synthesized using various cyclization partners under controlled conditions, showcasing the versatility of fluorinated building blocks in medicinal chemistry (G. Shi, Qian Wang, M. Schlosser, 1996).

Development of 3-amino-4-fluoropyrazoles

Another study focused on the synthesis of 3-amino-4-fluoropyrazoles, highlighting a synthetic strategy that involves monofluorination of β-methylthio-β-enaminoketones, followed by condensation with different hydrazines. These fluorinated pyrazoles serve as valuable intermediates for further functionalization, demonstrating their importance in the development of novel medicinal compounds (Riccardo Surmont et al., 2011).

Ring Monofluorinated Hydroxypyrazoles

The synthesis of 3-alkyl(or aryl)-4-fluoro-5-hydroxypyrazoles and their derivatives was achieved through the reaction of methyl α-fluoro-β-alkyl(or aryl)-β-keto esters with hydrazine hydrate or methylhydrazine. This process illustrates the ability to create monofluorinated pyrazoles, which can serve as precursors for further chemical transformations (Serry R. F. Kagaruki et al., 1981).

Water-Mediated Synthesis of Imidazo[1,2-a]pyridines

A noteworthy synthesis approach involves the water-mediated synthesis of methylimidazo[1,2-a]pyridines without the need for deliberate catalyst addition. This method also yielded imidazo[1,2-a]pyrazine and imidazo[2,1-a]isoquinoline under similar conditions. This approach showcases the environmental friendliness and efficiency of synthesizing complex heterocycles without using harsh conditions or catalysts (Darapaneni Chandra Mohan et al., 2013).